Cas no 1804456-77-6 (Ethyl 3-cyano-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-2-(trifluoromethoxy)benzoate
• CAS No: 1804456-77-6
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4957573
• Update Time: 2025-06-25

Ethyl 3-cyano-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO3/c1-2-17-10(16)8-5-3-4-7(6-15)9(8)18-11(12,13)14/h3-5H,2H2,1H3
• InChI Key： YLILVPWVMLKPBH-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 3-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1804456-77-6)

Ethyl 3-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1804456-77-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's ethyl ester functionality enhances its solubility and reactivity, which is critical for applications in drug discovery and material science. Researchers are increasingly focusing on this compound due to its potential in developing novel heterocyclic compounds and fluorinated derivatives, which are trending topics in modern chemistry.

In recent years, the demand for trifluoromethoxy-substituted compounds has surged, driven by their stability and lipophilicity, which are essential for optimizing drug bioavailability. Ethyl 3-cyano-2-(trifluoromethoxy)benzoate aligns with this trend, as its trifluoromethoxy group contributes to enhanced metabolic stability in therapeutic agents. This compound is also a subject of interest in green chemistry discussions, as scientists explore eco-friendly synthesis routes to minimize environmental impact. Its relevance to sustainable chemistry and catalysis has been highlighted in several peer-reviewed studies, making it a hot topic in academic and industrial research.

The versatility of Ethyl 3-cyano-2-(trifluoromethoxy)benzoate extends to its role in polymer chemistry and material science. The cyano group can participate in cyclization reactions, enabling the creation of high-performance polymers with tailored properties. This has sparked interest among researchers working on advanced materials for electronics and coatings. Additionally, the compound's fluorine content is advantageous for developing low-surface-energy materials, a key area in nanotechnology and surface engineering. Such applications are frequently searched in scientific databases, reflecting the compound's growing importance.

From a synthetic perspective, Ethyl 3-cyano-2-(trifluoromethoxy)benzoate is often discussed in the context of multicomponent reactions and catalytic transformations. These methods are pivotal for streamlining complex molecule synthesis, a recurring theme in medicinal chemistry forums. The compound's compatibility with palladium-catalyzed cross-coupling and microwave-assisted synthesis further broadens its utility, addressing the need for efficient and scalable processes. These keywords are highly searched in chemical databases, underscoring the compound's relevance to cutting-edge research.

In conclusion, Ethyl 3-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1804456-77-6) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it a cornerstone in modern synthetic chemistry. As the scientific community continues to explore fluorinated building blocks and sustainable synthesis, this compound is poised to remain a focal point of innovation. Its alignment with trending research topics ensures its prominence in both academic literature and industrial applications.